![molecular formula C19H21N3O7S B2392405 N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 899968-24-2](/img/structure/B2392405.png)
N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
Description
N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C19H21N3O7S and its molecular weight is 435.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis and Enantioselective Reactions
Research on derivatives of piperazine, such as those involving l-Piperazine-2-carboxylic acid derived N-formamides, has demonstrated their utility as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines. These compounds exhibit high yields and enantioselectivities for a broad range of substrates, indicating their potential application in synthetic chemistry for the production of enantiomerically pure compounds (Wang et al., 2006).
Antimicrobial and Antifungal Agents
Sulfonamide-amide derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds have shown significant in vitro activity against various bacterial and fungal strains, indicating their potential as leads for the development of new antimicrobial and antifungal agents (Abbavaram & Reddyvari, 2013).
Antioxidant and Antiurease Activities
Compounds such as ethyl N′-furan-2-carbonylbenzohydrazonate and its derivatives have been synthesized and evaluated for their antioxidant and antiurease activities. These studies demonstrate the potential of furan-2-carbonyl derivatives as effective antioxidants and antiurease agents, which could be beneficial in treating diseases where oxidative stress and urease activity are implicated (Sokmen et al., 2014).
Receptor Antagonists
Research into the synthesis and biological evaluation of 5-arylfuran-2-carboxamide derivatives has identified potent urotensin-II receptor antagonists. These compounds have shown high potency and selectivity, alongside favorable pharmacokinetic profiles, indicating their potential application in treating diseases related to the urotensin-II system (Lim et al., 2019).
properties
IUPAC Name |
N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]sulfonylethyl]-1,3-benzodioxole-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O7S/c23-18(14-3-4-15-17(12-14)29-13-28-15)20-5-11-30(25,26)22-8-6-21(7-9-22)19(24)16-2-1-10-27-16/h1-4,10,12H,5-9,11,13H2,(H,20,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAXYRMOXEMARLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)CCNC(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-(furan-2-carbonyl)piperazin-1-yl)sulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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